Cas no 1170521-82-0 (3-(3-{5-oxo-1-(thiophen-2-yl)methylpyrrolidin-3-yl}-1,2,4-oxadiazol-5-yl)benzonitrile)

• Product Name: 3-(3-{5-oxo-1-(thiophen-2-yl)methylpyrrolidin-3-yl}-1,2,4-oxadiazol-5-yl)benzonitrile
• CAS No: 1170521-82-0
• MF: C₁₈H₁₄N₄O₂S
• MW: 350.394361972809
• CID: 6203274
• PubChem ID: 44100133
• Update Time: 2025-10-31

3-(3-{5-oxo-1-(thiophen-2-yl)methylpyrrolidin-3-yl}-1,2,4-oxadiazol-5-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-{5-oxo-1-(thiophen-2-yl)methylpyrrolidin-3-yl}-1,2,4-oxadiazol-5-yl)benzonitrile
• 1170521-82-0
• 3-[3-[5-oxo-1-(thiophen-2-ylmethyl)pyrrolidin-3-yl]-1,2,4-oxadiazol-5-yl]benzonitrile
• 3-(3-(5-oxo-1-(thiophen-2-ylmethyl)pyrrolidin-3-yl)-1,2,4-oxadiazol-5-yl)benzonitrile
• 3-(3-{5-oxo-1-[(thiophen-2-yl)methyl]pyrrolidin-3-yl}-1,2,4-oxadiazol-5-yl)benzonitrile
• F5659-4726
• AKOS024516755
• VU0518681-1

• Inchi： 1S/C18H14N4O2S/c19-9-12-3-1-4-13(7-12)18-20-17(21-24-18)14-8-16(23)22(10-14)11-15-5-2-6-25-15/h1-7,14H,8,10-11H2
• InChI Key： MVECFDOZTCCSTF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1C(CC(C2=NOC(C3C=CC=C(C#N)C=3)=N2)C1)=O

Computed Properties

• Exact Mass: 350.08374688g/mol
• Monoisotopic Mass: 350.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 111Ų

Additional information on 3-(3-{5-oxo-1-(thiophen-2-yl)methylpyrrolidin-3-yl}-1,2,4-oxadiazol-5-yl)benzonitrile

Comprehensive Analysis of 3-(3-{5-oxo-1-(thiophen-2-yl)methylpyrrolidin-3-yl}-1,2,4-oxadiazol-5-yl)benzonitrile (CAS 1170521-82-0): Structure, Applications, and Research Insights

The compound 3-(3-{5-oxo-1-(thiophen-2-yl)methylpyrrolidin-3-yl}-1,2,4-oxadiazol-5-yl)benzonitrile (CAS 1170521-82-0) represents a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique 1,2,4-oxadiazole and pyrrolidinone core, this chemical entity exhibits a blend of structural features that make it a compelling subject for drug discovery and functional material development. Recent studies highlight its potential as a scaffold for modulating biological targets, particularly in the context of inflammation and metabolic disorders.

One of the most searched questions regarding CAS 1170521-82-0 revolves around its synthetic accessibility and structure-activity relationships (SAR). Researchers frequently explore how modifications to the thiophene or benzonitrile moieties influence its pharmacological profile. Computational chemistry tools, such as molecular docking and QSAR modeling, have been employed to predict interactions with enzymes like COX-2 or kinases—a topic trending in AI-driven drug design communities. The compound’s oxadiazole ring is particularly noteworthy, as this motif is often associated with enhanced metabolic stability and bioavailability.

From an industrial perspective, 3-(3-{5-oxo-1-(thiophen-2-yl)methylpyrrolidin-3-yl}-1,2,4-oxadiazol-5-yl)benzonitrile has been investigated for its role in high-performance polymers and organic electronics. Its conjugated system and electron-withdrawing cyano group contribute to charge transport properties, aligning with the growing demand for flexible electronics and OLED materials. Patent literature suggests applications in photovoltaic devices, where its thin-film morphology can be optimized via solution-processing techniques—a hot topic in sustainable energy research.

Environmental and green chemistry considerations are also pivotal when discussing this compound. Recent publications emphasize solvent-free synthetic routes or catalytic methods to reduce waste generation during its production. Such approaches resonate with the circular economy principles increasingly adopted by chemical manufacturers. Analytical techniques like HPLC-MS and NMR spectroscopy remain critical for quality control, ensuring batch-to-batch reproducibility—a concern frequently raised in pharmaceutical forums.

In summary, CAS 1170521-82-0 exemplifies the intersection of medicinal chemistry and advanced materials science. Its multifaceted applications—from small-molecule therapeutics to optoelectronic materials—underscore its versatility. As research continues to unravel its full potential, this compound is poised to remain a focal point in both academic and industrial settings, addressing contemporary challenges in health and technology.